tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate

• IUPAC Name: tert-butyl 3-bromo-6,7-dihydro-4H-triazolo[1,5-a]pyrazine-5-carboxylate
• InChI: InChI=1S/C10H15BrN4O2/c1-10(2,3)17-9(16)14-4-5-15-7(6-14)8(11)12-13-15/h4-6H2,1-3H3
• InChI Key: HLJXWJWZHWZDCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=C(N=N2)Br)C1
• Molecular Formula: C10H15BrN4O2
• Molecular Weight: 303.16 g/mol

Description

The compound “tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate” belongs to the class of 1,2,4-triazole-containing scaffolds. These are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 4-(tert-butyldimethylsilyl)-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine can be obtained with 78% yield in a one-pot process by heating a mixture of 4-(tert-butyldimethylsilyl)hex-5-yn-1-yl 4-methylbenzenesulfonate and sodium azide.

Scientific Research Applications

Synthesis and Chemical Reactivity

Synthetic approaches and chemical reactivity studies of tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate derivatives have been explored, demonstrating their utility in generating a variety of structurally diverse compounds. For instance, research on the reactivity of pyrazolo-[5,1-c][1,2,4]triazine derivatives has led to the development of novel compounds with potential for further chemical transformations and applications in medicinal chemistry (Mironovich & Shcherbinin, 2014).

Biological Activity and Therapeutic Potential

Compounds structurally related to tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate have been investigated for various biological activities. Studies have highlighted their potential as cardiovascular agents due to significant coronary vasodilating and antihypertensive activities, pointing towards their potential utility in treating cardiovascular diseases (Sato et al., 1980). Furthermore, substituted pyrazinecarboxamides derived from similar structures have been evaluated for anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities, indicating their broad spectrum of possible pharmacological applications (Doležal et al., 2006).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal properties of these compounds, along with their chemical derivatives, have been explored, showing promising results against various pathogens. This research suggests potential applications in developing new antimicrobial and antifungal agents, contributing to the fight against infectious diseases (Hassan, 2013).

Mechanism of Action

Mode of Action

It is known that triazolo pyrazine derivatives can interact with various biological targets, leading to changes in cellular processes .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “tert-butyl 3-bromo-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate” are currently unknown. These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .